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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237

The Role and Structure of Ni-Cu-Ni Coating

The Ni-Cu-Ni coating is an electroplated, multi-layer system designed to provide a robust
barrier against corrosion.[1] Each layer serves a distinct purpose in protecting the underlying,
highly reactive NdFeB substrate.

 Inner Nickel Layer (Pre-plate): This initial layer provides a dense, structurally sound
foundation that adheres well to the porous NdFeB surface. It is crucial for ensuring the
integrity of subsequent layers and preventing the copper plating solution from attacking the
magnet substrate.[2][4]

» Middle Copper Layer: Copper offers excellent ductility and has a lower porosity compared to
nickel.[2] This layer is instrumental in covering imperfections in the initial nickel layer, thereby
enhancing the overall corrosion resistance of the coating system.[2]

» Outer Nickel Layer: The final, bright nickel layer provides the primary interface with the
external environment. It offers a hard, wear-resistant surface with a decorative finish and is
responsible for the bulk of the immediate corrosion and abrasion resistance.[4]
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Ni-Cu-Ni Coating Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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